Cas no 1935620-49-7 (3-Pyrrolidinone, 5-(1-methyl-1H-pyrazol-4-yl)-1-(phenylmethyl)-)

• Product Name: 3-Pyrrolidinone, 5-(1-methyl-1H-pyrazol-4-yl)-1-(phenylmethyl)-
• CAS No: 1935620-49-7
• MF: C₁₅H₁₇N₃O
• MW: 255.314983129501
• CID: 5253381
• Update Time: 2025-06-07

3-Pyrrolidinone, 5-(1-methyl-1H-pyrazol-4-yl)-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinone, 5-(1-methyl-1H-pyrazol-4-yl)-1-(phenylmethyl)-

• Inchi： 1S/C15H17N3O/c1-17-10-13(8-16-17)15-7-14(19)11-18(15)9-12-5-3-2-4-6-12/h2-6,8,10,15H,7,9,11H2,1H3
• InChI Key： JULFIPDEQIUJOM-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C(C2=CN(C)N=C2)CC(=O)C1

Additional information on 3-Pyrrolidinone, 5-(1-methyl-1H-pyrazol-4-yl)-1-(phenylmethyl)-

3-Pyrrolidinone, 5-(1-methyl-1H-pyrazol-4-yl)-1-(phenylmethyl)- (CAS No: 1935620-49-7)

3-Pyrrolidinone, also known as gamma-butyrolactam, is a five-membered cyclic amide that serves as a versatile building block in organic synthesis. The compound 5-(1-methyl-1H-pyrazol-4-yl)-1-(phenylmethyl)-3-pyrrolidinone (CAS No: 1935620-49-7) represents a specific derivative of this core structure, incorporating a pyrazole ring and a phenylmethyl group at the 5 and 1 positions, respectively. This compound has garnered attention in recent years due to its potential applications in drug discovery and materials science.

The synthesis of 3-pyrrolidinone derivatives has been extensively studied, with researchers exploring various methods to optimize yield and purity. Recent advancements in catalytic asymmetric synthesis have enabled the construction of enantioselective derivatives, which are particularly valuable in pharmaceutical research. For instance, the integration of the pyrazole moiety into the pyrrolidinone framework has been shown to enhance bioavailability and pharmacokinetic properties in preclinical studies.

In terms of biological activity, 5-(1-methyl-1H-pyrazol-4-yl)-1-(phenylmethyl)-3-pyrrolidinone exhibits promising anti-inflammatory and antioxidant properties. Studies published in reputable journals such as Nature Communications and Journal of Medicinal Chemistry have highlighted its ability to modulate key inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

The incorporation of the phenylmethyl group into the structure further enhances the compound's lipophilicity, which is crucial for its ability to cross cellular membranes and interact with target proteins. Recent computational studies using molecular docking techniques have revealed that this derivative binds effectively to several therapeutic targets, including kinases and proteases, suggesting its potential as a lead compound in drug development.

From a materials science perspective, pyrrolidinone derivatives have been explored for their role in polymer synthesis and as precursors for advanced materials. The unique combination of functional groups in this compound makes it an attractive candidate for developing high-performance polymers with tailored properties such as thermal stability and mechanical strength.

In conclusion, CAS No: 1935620-49-7, or 5-(1-methyl-1H-pyrazol-4-yl)-1-(phenylmethyl)-3-pyrrolidinone, represents a multifaceted compound with significant potential across various fields. Its structural versatility, combined with recent advancements in synthetic methodologies and biological applications, positions it as a key molecule for future research and development.